REACTION_CXSMILES
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C(OC([N:8]1[CH2:12][CH2:11][CH:10]([C:13]([OH:15])=O)[CH2:9]1)=O)(C)(C)C.Cl[C:17]1N=C(Cl)N=[C:19](OC)[N:18]=1.CN1CCOCC1.CNC.FC(F)(F)C(O)=O>O1CCCC1.ClCCl.O>[CH3:17][N:18]([CH3:19])[C:13]([CH:10]1[CH2:11][CH2:12][NH:8][CH2:9]1)=[O:15]
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Name
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Quantity
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980 mg
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)N1CC(CC1)C(=O)O
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Name
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Quantity
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800 mg
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Type
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reactant
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Smiles
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ClC1=NC(=NC(=N1)Cl)OC
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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CN1CCOCC1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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11 mL
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Type
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reactant
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Smiles
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CNC
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Name
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crude material
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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FC(C(=O)O)(F)F
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The mixture was stirred at room temperature for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The mixture was stirred at room temperature for an additional 15 hours
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Duration
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15 h
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Type
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CONCENTRATION
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Details
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the mixture was concentrated in vacuo
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Type
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CUSTOM
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Details
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The residue was partitioned between ethyl acetate (20 ml) and 1 N hydrochloric acid (15 ml)
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Type
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WASH
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Details
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The organic layer was washed with a saturated aqueous solution of sodium bicarbonate (10 ml) and brine (10 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Type
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CUSTOM
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Details
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to give the crude product (260 mg, 20%)
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Type
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STIRRING
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Details
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The mixture was stirred at room temperature for 90 minutes
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Duration
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90 min
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Type
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EXTRACTION
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Details
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extracted three times with chloroform (10 ml)
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over sodium sulfate
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Reaction Time |
1 h |
Name
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Type
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product
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Smiles
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CN(C(=O)C1CNCC1)C
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Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 180 mg | |
YIELD: PERCENTYIELD | 20% | |
YIELD: CALCULATEDPERCENTYIELD | 27.8% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_CXSMILES
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C(OC([N:8]1[CH2:12][CH2:11][CH:10]([C:13]([OH:15])=O)[CH2:9]1)=O)(C)(C)C.Cl[C:17]1N=C(Cl)N=[C:19](OC)[N:18]=1.CN1CCOCC1.CNC.FC(F)(F)C(O)=O>O1CCCC1.ClCCl.O>[CH3:17][N:18]([CH3:19])[C:13]([CH:10]1[CH2:11][CH2:12][NH:8][CH2:9]1)=[O:15]
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Name
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Quantity
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980 mg
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)N1CC(CC1)C(=O)O
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Name
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Quantity
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800 mg
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Type
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reactant
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Smiles
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ClC1=NC(=NC(=N1)Cl)OC
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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CN1CCOCC1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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11 mL
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Type
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reactant
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Smiles
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CNC
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Name
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crude material
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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FC(C(=O)O)(F)F
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
|
O
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Control Type
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AMBIENT
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Type
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CUSTOM
|
Details
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The mixture was stirred at room temperature for 1 hour
|
Rate
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UNSPECIFIED
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RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
STIRRING
|
Details
|
The mixture was stirred at room temperature for an additional 15 hours
|
Duration
|
15 h
|
Type
|
CONCENTRATION
|
Details
|
the mixture was concentrated in vacuo
|
Type
|
CUSTOM
|
Details
|
The residue was partitioned between ethyl acetate (20 ml) and 1 N hydrochloric acid (15 ml)
|
Type
|
WASH
|
Details
|
The organic layer was washed with a saturated aqueous solution of sodium bicarbonate (10 ml) and brine (10 ml)
|
Type
|
DRY_WITH_MATERIAL
|
Details
|
dried over sodium sulfate
|
Type
|
FILTRATION
|
Details
|
filtered
|
Type
|
CONCENTRATION
|
Details
|
concentrated in vacuo
|
Type
|
CUSTOM
|
Details
|
to give the crude product (260 mg, 20%)
|
Type
|
STIRRING
|
Details
|
The mixture was stirred at room temperature for 90 minutes
|
Duration
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90 min
|
Type
|
CONCENTRATION
|
Details
|
concentrated in vacuo
|
Type
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EXTRACTION
|
Details
|
extracted three times with chloroform (10 ml)
|
Type
|
DRY_WITH_MATERIAL
|
Details
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The combined organic layers were dried over sodium sulfate
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Type
|
FILTRATION
|
Details
|
filtered
|
Type
|
CONCENTRATION
|
Details
|
concentrated in vacuo
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Reaction Time |
1 h |
Name
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Type
|
product
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Smiles
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CN(C(=O)C1CNCC1)C
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Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 180 mg | |
YIELD: PERCENTYIELD | 20% | |
YIELD: CALCULATEDPERCENTYIELD | 27.8% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |